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Introduction

The Intestine-Specific Homeobox (ISX) protein is a transcription factor that plays a crucial role
in regulating gene expression, particularly in the intestine.[1][2] Emerging research has
highlighted its multifaceted involvement in vital biological processes, including vitamin A
metabolism, immune regulation, and the pathogenesis of diseases such as hepatocellular
carcinoma.[1][3][4] Understanding the intricate network of protein-protein interactions (PPIs)
involving ISX is paramount for elucidating its mechanisms of action and for the development of
novel therapeutic strategies. This technical guide provides a comprehensive overview of the
current knowledge of the ISX protein-protein interaction network, detailing key signaling
pathways, experimental methodologies, and available interaction data.

Core Functions and Signaling Pathways of ISX

ISX primarily functions as a transcriptional regulator, directly binding to the promoter regions of
its target genes to either activate or repress their expression. Its activity is implicated in several
critical signaling pathways.

Regulation of Vitamin A Metabolism

ISX is a key regulator of vitamin A homeostasis through its transcriptional control of the -
carotene 15,15-monooxygenase (BCO1) gene. ISX acts as a transcriptional repressor of
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BCO1, an enzyme responsible for the conversion of dietary 3-carotene into vitamin A. This
regulatory mechanism is sensitive to retinoic acid, a derivative of vitamin A, creating a feedback
loop to maintain appropriate vitamin A levels.

Diagram: ISX-mediated Regulation of Vitamin A Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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